Cas no 8050-60-0 (Podophyllum Resin)
Podophyllum Resin structure
Product name:Podophyllum Resin
CAS No:8050-60-0
MF:C22H22O8
MW:414.405287265778
CID:707534
Podophyllum Resin Chemical and Physical Properties
Names and Identifiers
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- Podophyllum Resin
- podophyllinresin
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- Inchi： 1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19-,20-/m0/s1
- InChI Key： YJGVMLPVUAXIQN-XVVDYKMHSA-N
- SMILES： O1C2=CC3[C@@H](C4=CC(OC)=C(OC)C(OC)=C4)[C@]4([H])[C@@]([H])([C@@H](O)C=3C=C2OC1)COC4=O
Computed Properties
- Exact Mass: 414.131
- Monoisotopic Mass: 414.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 92.7A^2
Experimental Properties
- Density: 1.37
- Melting Point: 178-184 oC
- Boiling Point: 597.9°C at 760 mmHg
- Flash Point: 210.2°C
- Refractive Index: 1.605
- PSA: 92.68000
- LogP: 2.40920
- Specific Rotation: -110.7 o (C=1, CHCL3)
Podophyllum Resin Related Literature
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1. Book reviews
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2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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